2-bromo-N-[1-{[(2-hydroxyethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide

• IUPAC Name: 2-bromo-N-[(E)-3-(2-hydroxyethylamino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C19H19BrN2O4/c1-26-14-8-6-13(7-9-14)12-17(19(25)21-10-11-23)22-18(24)15-4-2-3-5-16(15)20/h2-9,12,23H,10-11H2,1H3,(H,21,25)(H,22,24)/b17-12+
• InChI Key: SGZHKALYEQEANK-SFQUDFHCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NCCO)NC(=O)C2=CC=CC=C2Br
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NCCO)/NC(=O)C2=CC=CC=C2Br
• Molecular Formula: C19H19BrN2O4
• Molecular Weight: 419.3 g/mol

Description

The compound “2-bromo-N-[1-{[(2-hydroxyethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide” is a complex organic molecule. It contains several functional groups, including a bromo group, an amide group, a vinyl group, and a methoxy group. These functional groups suggest that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo, amide, vinyl, and methoxy groups would likely have significant effects on the compound’s overall structure and properties.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions, thanks to its multiple functional groups. For example, the bromo group could take part in substitution or elimination reactions, the amide group in hydrolysis or condensation reactions, and the vinyl group in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For instance, the presence of the polar amide group could make the compound soluble in polar solvents, while the bromo and vinyl groups could affect its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve interacting with certain proteins or enzymes in the body.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be studied further to better understand its reactivity, to develop new synthesis methods, or to explore its potential uses in fields like medicine or materials science.